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Compound of Interest

Compound Name: 4-Isopropylcyclohexanone

Cat. No.: B042220

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sopropylcyclohexanone, with the CAS number 5432-85-9, is a versatile ketone that serves
as a crucial intermediate in various fields of chemical synthesis.[1] Its unique molecular
structure, featuring a cyclohexanone ring substituted with an isopropyl group, makes it a
valuable precursor in the pharmaceutical, fragrance, and agrochemical industries.[1][2] This
technical guide provides a comprehensive overview of its chemical and physical properties,
detailed synthesis methodologies, and its role in the development of bioactive molecules.

Chemical and Physical Properties

4-1sopropylcyclohexanone is a colorless to pale yellow liquid.[3] A summary of its key
chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 4-Isopropylcyclohexanone
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Property Value Reference
CAS Number 5432-85-9 [4]
Molecular Formula CoH160 [4]
Molecular Weight 140.22 g/mol [4]
4-propan-2-ylcyclohexan-1-
IUPAC Name brop e [4]
one

4-isopropylcyclohexan-1-one,

Synonyms Cyclohexanone, 4-(1- [4]
methylethyl)-

Boiling Point 94-96 °C at 17 mmHg

Flash Point 80 °C

Density 0.909 g/cm?3

Refractive Index 1.458

B Soluble in alcohol. Insoluble in
Solubility ) [5]1[6]
water.

FPKISACHVIIMRA-
InChl Key [4]
UHFFFAOYSA-N

SMILES CC(C)C1CCC(=0)CC1 [4]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 4-
Isopropylcyclohexanone. Key spectral data are summarized in Table 2.

Table 2: Spectroscopic Data for 4-Isopropylcyclohexanone
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Spectroscopic Technique Data Reference

Electron ionization mass
Mass Spectrometry (MS) spectrum available from NIST [7]
WebBook

IR spectrum available from
Infrared (IR) Spectroscopy [7]
NIST WebBook

] Semi-standard non-polar:
Kovats Retention Index (GC) [4]
1182, Standard polar: 1571

Synthesis Protocols

4-1sopropylcyclohexanone can be synthesized through two primary routes: the catalytic
hydrogenation of 4-isopropylphenol or the oxidation of 4-isopropylcyclohexanol.

Experimental Protocol 1: Catalytic Hydrogenation of 4-
Isopropylphenol

This method involves the reduction of 4-isopropylphenol in the presence of a metal catalyst. 4-
Isopropylcyclohexanone is formed as an intermediate in the hydrogenation process to 4-
isopropylcyclohexanol.[8][9] By carefully controlling the reaction conditions, the intermediate
ketone can be isolated.

Materials:

4-Isopropylphenol

Palladium on carbon (Pd/C) catalyst

Solvent (e.g., ethanol)

Hydrogen gas

High-pressure reactor

Procedure:
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In a high-pressure reactor, dissolve 4-isopropylphenol in a suitable solvent such as ethanol.

Add a catalytic amount of Pd/C to the solution.

Seal the reactor and purge with nitrogen gas, followed by hydrogen gas.

Pressurize the reactor with hydrogen to the desired pressure (e.g., 1.0 MPa).[10]

Heat the reaction mixture to the target temperature (e.g., 80 °C) and stir vigorously.[10]

Monitor the reaction progress by techniques such as gas chromatography (GC) to maximize
the yield of the desired cyclohexanone.

Upon completion, cool the reactor, carefully vent the hydrogen gas, and purge with nitrogen.

Filter the reaction mixture to remove the catalyst.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain 4-isopropylcyclohexanone.

Experimental Protocol 2: Oxidation of 4-
Isopropylcyclohexanol

This protocol outlines the oxidation of the corresponding alcohol, 4-isopropylcyclohexanol, to

yield the ketone. A variety of oxidizing agents can be employed for this transformation.

Materials:

4-Isopropylcyclohexanol

Oxidizing agent (e.g., Jones reagent, or a cleaner oxidant like hydrogen peroxide with a
catalyst)[11][12]

Organic solvent (e.g., acetone, toluene)[11]

Quenching agent (e.g., isopropanol for Jones reagent)
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» Drying agent (e.g., anhydrous sodium sulfate)

Procedure (using a clean oxidation system as an example):

Dissolve 4-isopropylcyclohexanol in an appropriate organic solvent like toluene in a reaction
flask.[11]

e Add a catalytic system, for example, sodium tungstate dihydrate and phosphotungstic acid,
followed by the addition of hydrogen peroxide as the oxidant.[12]

 Stir the reaction mixture at a controlled temperature (e.g., 50 °C).[11]

e Monitor the reaction by thin-layer chromatography (TLC) or GC until the starting alcohol is
consumed.

 After the reaction is complete, wash the organic phase with water.[11]

e Dry the organic layer over anhydrous sodium sulfate.[11]

« Filter to remove the drying agent and concentrate the solution under reduced pressure to
remove the solvent.

Purify the resulting crude 4-isopropylcyclohexanone by vacuum distillation.

Role in Drug Development and Biological Systems

4-1sopropylcyclohexanone is a significant building block in the pharmaceutical industry.[1][2]
It is a key intermediate in the synthesis of more complex molecules with therapeutic potential.
[1] For instance, it is utilized in the preparation of dihydroindol-2-ones, which have been
investigated as agonists and antagonist ligands for the nociceptin receptor.[5][6][13] It is also
used in the synthesis of beta-alanine derivatives that act as orally available glucagon receptor
antagonists.[6]

Due to its role as a synthetic intermediate, 4-isopropylcyclohexanone is not typically the final
active pharmaceutical ingredient (API) and its direct interaction with biological signaling
pathways is not extensively documented. The following diagram illustrates its general role in a
drug discovery workflow.
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Caption: Workflow of 4-Isopropylcyclohexanone in Drug Discovery.

Safety Information

4-1sopropylcyclohexanone is a flammable liquid and vapor and is harmful if swallowed.[4]
Appropriate personal protective equipment, including gloves, eye protection, and respiratory
protection, should be used when handling this chemical.[4] It should be stored in a cool, well-
ventilated area away from heat and ignition sources. It is incompatible with oxidizing agents,
reducing agents, and plastics.[6]

Conclusion

4-1sopropylcyclohexanone is a valuable chemical intermediate with significant applications in
the synthesis of pharmaceuticals and other specialty chemicals. This guide has provided an in-
depth overview of its properties, synthesis, and role in drug development. The detailed
protocols and compiled data serve as a useful resource for researchers and professionals
working with this compound. Further research into its potential direct biological activities could
unveil new applications for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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